BENGHE Methodological & Application

Check Availability & Pricing

Application Notes and Protocols for Sodium
Zirconium Lactate in Printing Inks

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Sodium zirconium lactate

Cat. No.: B084147

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of sodium zirconium
lactate as an adhesion promoter in printing inks. The information is intended to guide
researchers and formulation scientists in developing high-performance ink systems with
enhanced adhesion to a variety of substrates, particularly challenging flexible packaging films.

Introduction

Sodium zirconium lactate is a water-based zirconium chelate that serves as a highly effective
cross-linking agent and adhesion promoter in printing inks.[1][2] Its primary function is to
improve the bond between the ink and the substrate, thereby enhancing the durability, and
resistance properties of the printed material.[3] Zirconium-based adhesion promoters are
particularly valuable for printing on non-porous and low-surface-energy substrates such as
polyethylene, polypropylene, and polyester films, where achieving robust adhesion can be
challenging.[4] Compared to some traditional adhesion promoters, zirconium compounds can
offer advantages such as reduced yellowing and improved stability.

Mechanism of Adhesion Promotion

Sodium zirconium lactate enhances adhesion through a cross-linking mechanism. The
zirconium compound reacts with functional groups, such as hydroxyl (-OH) and carboxy! (-
COOH) groups, present in the ink's binder resins (e.g., nitrocellulose, polyurethanes, acrylics)
and on the surface of the substrate.[1][2][5] This reaction creates strong chemical bonds,
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forming a durable network that links the ink to the substrate at a molecular level.[5] This cross-
linking improves not only adhesion but also the cohesive strength of the ink film, leading to
better resistance to physical and chemical challenges.[2]
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Caption: Mechanism of adhesion promotion by sodium zirconium lactate.

Quantitative Data on Performance

While specific performance data can vary based on the complete ink formulation, substrate,
and printing conditions, the following tables provide representative data on the expected
improvements when incorporating sodium zirconium lactate into a printing ink system.

Note: The following data are illustrative examples to demonstrate the potential impact of
sodium zirconium lactate and are not from a single, specific study. Actual results will vary.

Table 1: Adhesion Performance on Biaxially Oriented Polypropylene (BOPP) Film
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Sodium Zirconium Lactate Concentration
(wt%)

Adhesion Rating (ASTM D3359, Scale 0B-
5B)

0% (Control)

2B

1%

4B

2%

5B

Table 2: Heat Resistance of Printed Ink on Polyester (PET) Film

Sodium Zirconium Lactate Concentration
(wt%)

Adhesion after Heat Sealing (180°C, 1s, 40
psi)

0% (Control)

Significant ink picking

1.5%

Minor ink picking

3%

No ink picking

Table 3: Solvent Resistance on Polyethylene (PE) Film

Sodium Zirconium Lactate Concentration
(wt%)

Rub Resistance (Methyl Ethyl Ketone, 50
double rubs)

0% (Control)

Complete ink removal

2%

Slight ink removal

4%

No ink removal

Experimental Protocols

Protocol for Incorporation of Sodium Zirconium Lactate
into a Water-Based Ink Formulation

This protocol outlines the steps for adding sodium zirconium lactate to a base ink formulation

to evaluate its effect on adhesion.
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Materials:

Base water-based flexographic or gravure ink

Sodium Zirconium Lactate solution (e.g., Tyzor® 217 or equivalent)[1][2]
Substrate for printing (e.g., corona-treated BOPP, PET, or PE film)
Laboratory mixer

Viscosity cup (e.g., Zahn cup)

Laboratory printing proofer (e.g., K-proofer or similar)

Drying oven or hot air dryer

Procedure:

Determine the Base Ink Properties: Measure and record the viscosity of the base ink.

Calculate the Required Amount: Based on the desired final concentration (typically 1-5 wt%
of the total ink weight), calculate the amount of sodium zirconium lactate solution to be
added.

Addition of Adhesion Promoter: With the base ink under gentle agitation, slowly add the
calculated amount of sodium zirconium lactate solution.

Mixing: Continue mixing for 15-30 minutes to ensure uniform distribution.

Viscosity Adjustment: After mixing, re-measure the viscosity. If necessary, adjust with a
suitable solvent or water to match the target printing viscosity.

Printing: Use the laboratory printing proofer to apply the modified ink to the desired
substrate.

Drying and Curing: Dry the printed sample according to the ink manufacturer's
recommendations. This may involve a combination of air drying and oven curing.
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» Conditioning: Allow the printed samples to condition at ambient temperature for at least 24

hours before performing adhesion tests.
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Caption: Experimental workflow for ink modification and testing.

Protocol for Adhesion Testing using ASTM D3359 (Test
Method B)

This protocol describes the cross-hatch tape adhesion test, a standard method for evaluating
the adhesion of coatings on a substrate.[6][7][8]

Materials:
» Printed and conditioned substrate
o Cutting tool with multiple blades or a sharp razor blade and a guide
o Pressure-sensitive tape (as specified in ASTM D3359)
e Soft brush
e llluminated magnifier
Procedure:
o Select Test Area: Choose a flat, representative area of the printed substrate.
e Make Cuts:
o Place the cutting tool on the printed surface.
o Press down firmly and make a series of parallel cuts through the ink film to the substrate.

o Make a second series of cuts at a 90-degree angle to the first set to create a cross-hatch
pattern.

o Clean the Area: Gently brush the cut area to remove any loose flakes of ink.

e Apply Tape:
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o Cut a piece of the specified pressure-sensitive tape.

o Apply the tape over the cross-hatch area and press it down firmly with a finger or an
eraser to ensure good contact.

Remove Tape: Within 90 seconds of application, rapidly pull the tape off at an angle as close
to 180 degrees as possible.

Inspect and Rate:
o Carefully inspect the cross-hatch area on the substrate for any removal of the ink.
o Also, inspect the tape for any ink that has been removed.

o Rate the adhesion according to the ASTM D3359 classification scale (5B = no peeling, 0B
= severe peeling).

Troubleshooting and Considerations

Compatibility: Always ensure that the sodium zirconium lactate solution is compatible with
the other components of the ink system. Incompatibility can lead to issues such as gelling,
flocculation, or a reduction in gloss.

pH Stability: Sodium zirconium lactate is typically stable at a neutral pH.[1] Significant
shifts in the ink's pH could affect its performance.

Curing Conditions: Proper drying and curing are critical for the cross-linking reaction to
occur. Inadequate curing can result in poor adhesion, even with the presence of an adhesion
promoter.

Substrate Treatment: For low-surface-energy substrates, surface treatment (e.g., corona
discharge) is often necessary to achieve optimal adhesion, even when using an adhesion
promoter.[9]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Lactate in Printing Inks]. BenchChem, [2025]. [Online PDF]. Available at:
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adhesion-in-printing-inks]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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